![molecular formula C8H12O4 B147002 1,4-Cyclohexanedicarboxylic acid CAS No. 619-82-9](/img/structure/B147002.png)
1,4-Cyclohexanedicarboxylic acid
Overview
Description
1,4-Cyclohexanedicarboxylic acid is a dicarboxylic acid that is cyclohexane substituted by carboxy groups at positions 1 and 4 . It describes a pair of organic compounds with the formula C6H10(CO2H)2 . The CO2H groups are attached to the opposite carbon centers of the cyclohexane ring .
Synthesis Analysis
1,4-Cyclohexanedicarboxylic acid and its derivatives have been synthesized by a new strategy . The synthetic processes involve a proline-catalyzed formal [3+1+2] cycloaddition of formaldehyde, crotonaldehyde, and acrylate (or fumarate) .
Molecular Structure Analysis
The molecular formula of 1,4-Cyclohexanedicarboxylic acid is C8H12O4 . The InChI representation is InChI=1S/C8H12O4/c9-7(10)5-1-2-6(4-3-5)8(11)12/h5-6H,1-4H2,(H,9,10)(H,11,12) . The molecular weight is 172.18 g/mol .
Chemical Reactions Analysis
In the hydrogenation process of 1,4-Cyclohexanedicarboxylic acid, the reactions were found to be exothermic . The main reactions were reversible while the side-reactions were irreversible .
Physical And Chemical Properties Analysis
1,4-Cyclohexanedicarboxylic acid is a white solid with a density of 1.36 g/cm^3 . The melting point ranges from 168-170°C for the cis isomer to 312.5 °C .
Scientific Research Applications
Synthesis of Polyesters
1,4-CHDA is used in the synthesis of polyesters . Polyesters are a type of polymer used in a wide variety of applications, including clothing, packaging, and plastic products. The use of 1,4-CHDA in polyester synthesis contributes to the creation of materials with unique properties .
Synthesis of Polyamides
1,4-CHDA is also used in the synthesis of polyamides . Polyamides, also known as nylons, are used in many applications, including engineering plastics, car industry, electric wire, mechanical component, monofilament, film, sports equipment, telecom, shoe, and technological textile .
Synthesis of Copolyester
1,4-CHDA may be used in the synthesis of poly(butylene adipate-co-butylene 1,4-cyclohexanedicarboxylate) copolyester . This type of copolyester has potential applications in various fields due to its unique properties .
Synthesis of Polyester Polyols
1,4-CHDA can be used in the synthesis of various polyester polyols . Polyester polyols are used in the production of polyurethane, which has applications in foam production, coatings, adhesives, sealants, and elastomers .
Catalyst in Polymerization of Olefins
1,4-CHDA acts as a catalyst in the polymerization of olefins . Olefins, also known as alkenes, are a type of hydrocarbon with a carbon-carbon double bond. They are used in the production of many important chemicals and polymers .
Synthesis of Novel Bio-based Polyesters
1,4-CHDA has been employed together with linear α,ω-diacids or terephthalic acid (TPA) or 2,5-furandicarboxylic acid (FDCA) for the synthesis of a series of novel bio-based polyesters with interesting functional properties .
Mechanism of Action
Target of Action
1,4-Cyclohexanedicarboxylic acid (1,4-CHDA) is an organic compound with the formula C6H10(CO2H)2
Mode of Action
One study suggests that 1,4-chda may exert a retardation effect on the percutaneous absorption and penetration of metronidazole (mtz), a commonly used antibiotic . This retardation effect is thought to be due to the formation of hydrogen bonds with ceramides, which are lipid molecules found in high concentrations in the cell membrane .
Pharmacokinetics
The retardation effect of 1,4-chda on the percutaneous absorption of mtz suggests that it may influence the bioavailability of other compounds .
Result of Action
It’s known that 1,4-chda has better weatherability, higher impact strength, and faster stress relaxation . These properties suggest that 1,4-CHDA could potentially influence the structural integrity and function of biological molecules and cells.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 1,4-CHDA. For instance, it’s recommended to avoid dust formation, breathing vapors, mist, or gas, and to ensure adequate ventilation when handling 1,4-CHDA . These precautions suggest that the physical state of 1,4-CHDA (e.g., solid vs. dust) and the surrounding environment (e.g., ventilation) can affect its behavior and effects.
Safety and Hazards
Future Directions
properties
IUPAC Name |
cyclohexane-1,4-dicarboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O4/c9-7(10)5-1-2-6(4-3-5)8(11)12/h5-6H,1-4H2,(H,9,10)(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXGZQGDTEZPERC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1C(=O)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2038788, DTXSID901031536, DTXSID001290604 | |
Record name | 1,4-Cyclohexanedicarboxylic acid | |
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Record name | trans-1,4-Cyclohexanedicarboxylic acid | |
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Record name | cis-1,4-Cyclohexanedicarboxylic acid | |
Source | EPA DSSTox | |
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Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Other Solid | |
Record name | 1,4-Cyclohexanedicarboxylic acid | |
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CAS RN |
1076-97-7, 619-81-8, 619-82-9 | |
Record name | 1,4-Cyclohexanedicarboxylic acid | |
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Record name | 1,4-Cyclohexanedicarboxylic acid, cis- | |
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Record name | 1,4-Cyclohexanedicarboxylic acid, trans- | |
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Record name | 1,4-Cyclohexanedicarboxylic acid | |
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Record name | cis-1,4-Cyclohexanedicarboxylic acid | |
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Record name | trans-1,4-Cyclohexanedicarboxylic acid | |
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Record name | 1,4-Cyclohexanedicarboxylic acid | |
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Record name | 1,4-Cyclohexanedicarboxylic acid | |
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Record name | trans-1,4-Cyclohexanedicarboxylic acid | |
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Record name | cis-1,4-Cyclohexanedicarboxylic acid | |
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Record name | Cyclohexane-1,4-dicarboxylic acid | |
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Record name | (1s,4s)-cyclohexane-1,4-dicarboxylic acid | |
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Record name | 1,4-CYCLOHEXANEDICARBOXYLIC ACID, CIS- | |
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Record name | 1,4-CYCLOHEXANEDICARBOXYLIC ACID, TRANS- | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 1,4-Cyclohexanedicarboxylic acid?
A1: The molecular formula of 1,4-Cyclohexanedicarboxylic acid is C8H12O4. Its molecular weight is 172.18 g/mol.
Q2: Are there any spectroscopic data available for 1,4-CHDA?
A2: Yes, Fourier-transform infrared spectroscopy (FTIR) data has been used to characterize 1,4-CHDA and its polymers. [, ]
Q3: Does 1,4-CHDA exhibit isomerism?
A3: Yes, 1,4-CHDA exists as both cis and trans isomers. The cis isomer can adopt either e,a (equatorial-axial) or e,e (equatorial-equatorial) conformations, while the trans isomer typically adopts the e,e conformation. [, , ]
Q4: How does the cis/trans isomerism of 1,4-CHDA influence its properties?
A4: The cis/trans ratio significantly impacts the properties of polymers incorporating 1,4-CHDA. For instance, the trans isomer promotes crystallinity, leading to higher melting temperatures and potentially influencing degradation rates. Conversely, a higher cis content can enhance flexibility and elasticity in polymers. [, , , ]
Q5: How is 1,4-CHDA utilized in polymer synthesis?
A5: 1,4-CHDA serves as a monomer in the production of various polyesters and polyamides. It is particularly valuable in creating biodegradable polymers. [, , , , , ]
Q6: What advantages does incorporating 1,4-CHDA offer in polyesters?
A6: 1,4-CHDA enhances the thermal and mechanical properties of polyesters. By adjusting the cis/trans ratio, researchers can fine-tune properties like melting temperature, tensile strength, and elasticity. [, , , , ]
Q7: Can 1,4-CHDA be used to modify existing polymers?
A7: Yes, 1,4-CHDA can be incorporated into existing polymers like poly(butylene terephthalate) (PBT) to modify their properties. This allows for tailoring melting temperature and enhancing specific mechanical properties without compromising thermal stability. []
Q8: Does 1,4-CHDA have catalytic applications?
A8: While not a catalyst itself, 1,4-CHDA plays a crucial role in the synthesis of catalysts. For example, it is used in preparing a catalyst for the hydrogenation of terephthalic acid to produce trans-1,4-Cyclohexanedicarboxylic acid. []
Q9: How does 1,4-CHDA perform under different conditions?
A9: The stability of 1,4-CHDA and its polymers can be influenced by factors like temperature, pH, and the presence of enzymes. For example, polyanhydrides derived from 1,4-CHDA degrade at different rates in aqueous solutions depending on their crystallinity. []
Q10: Have computational methods been used to study 1,4-CHDA?
A10: Yes, molecular docking simulations have been employed to investigate the interaction between 1,4-CHDA-modified polymers and enzymes like PC lipase, providing insights into degradation mechanisms. []
Q11: What is known about the toxicity of 1,4-CHDA?
A11: Studies suggest that 1,4-CHDA and related compounds like 1,4-cyclohexanedimethanol exhibit low to moderate toxicity. Research following the Elk River chemical spill indicated minimal toxicological risk to humans at low concentrations. []
Q12: Is 1,4-CHDA biodegradable?
A12: 1,4-CHDA-based polyanhydrides have demonstrated biodegradability, making them attractive for controlled drug delivery applications. []
Q13: How is 1,4-CHDA employed in drug delivery systems?
A13: Polyanhydrides synthesized from 1,4-CHDA can encapsulate and control the release of drugs. This approach is particularly promising for hydrolytically labile drugs, offering protection and sustained release. []
Q14: Are there any examples of interdisciplinary research involving 1,4-CHDA?
A14: Yes, research on 1,4-CHDA often bridges chemistry, materials science, and biomedical engineering. This interdisciplinary approach is exemplified in the development of biodegradable polymers for drug delivery and biomaterial applications. [, ]
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